Cas no 52942-31-1 (Etoperidone)

Etoperidone structure
Etoperidone structure
Product Name:Etoperidone
CAS No:52942-31-1
MF:C19H28ClN5O
MW:377.911522865295
CID:383192
PubChem ID:40589
Update Time:2025-04-19

Etoperidone Chemical and Physical Properties

Names and Identifiers

    • Etoperidone
    • 2-[3-[4-(3-chlorophenyl)piperazin-1-yl]propyl]-4,5-diethyl-1,2,4-triazol-3-one
    • 2[3[4-(3-chlorophenyl)-1-piperazinyl]propyl]-4,5-diethyl-1,2,4-triazol-3-one
    • 2-{3-[4-(3-chloro-phenyl)-piperazin-1-yl]-propyl}-4,5-diethyl-2,4-dihydro-[1,2,4]triazol-3-one
    • eltoprazine
    • Etoperidona
    • Etoperidona [INN-Spanish]
    • Etoperidona [Spanish]
    • Etoperidone [INN]
    • Etoperidonum
    • Etoperidonum [INN-Latin]
    • UNII-KAI6MVO39Z
    • Q5404839
    • CHEBI:135589
    • 1,2,4-Triazol-3-one, 2-(3-(4-(3-chlorophenyl)-1-piperazinyl)propyl)-4,5-diethyl-2,4-dihydro-
    • DB09194
    • L001188
    • NS00054364
    • ETOPERIDONE [WHO-DD]
    • CHEMBL1743259
    • SCHEMBL49314
    • DTXSID0023034
    • CAS_52942-31-1
    • (1,3-(4-m-chlorophenyl-1-piperazinyl)propyl)-3,4-diethyl-delta(2)-1,2,4-triazolin-5-one
    • 52942-31-1
    • ETOPERIDONE [MI]
    • IZBNNCFOBMGTQX-UHFFFAOYSA-N
    • 2-{3-[4-(3-chlorophenyl)piperazin-1-yl]propyl}-4,5-diethyl-2,4-dihydro-3H-1,2,4-triazol-3-one
    • PDSP2_000521
    • BDBM82438
    • NSC_40589
    • 1-(3-(4-(M-CHLOROPHENYL)-1-PIPERAZINYL)PROPYL)-3,4-DIETHYL-D2-1,2,4-TRIAZOLIN-5-ONE
    • KAI6MVO39Z
    • PDSP1_000523
    • Inchi: 1S/C19H28ClN5O/c1-3-18-21-25(19(26)24(18)4-2)10-6-9-22-11-13-23(14-12-22)17-8-5-7-16(20)15-17/h5,7-8,15H,3-4,6,9-14H2,1-2H3
    • InChI Key: IZBNNCFOBMGTQX-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)N1CCN(CCCN2C(N(CC)C(CC)=N2)=O)CC1

Computed Properties

  • Exact Mass: 377.19800
  • Monoisotopic Mass: 377.1982382g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 7
  • Complexity: 506
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 42.4Ų

Experimental Properties

  • Boiling Point: bp0.5 230°
  • PSA: 46.30000
  • LogP: 2.49570
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